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Compound of Interest

Compound Name: Tellurium-132

Cat. No.: B1232548

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the beta decay of Tellurium-132
(*32Te), focusing on its decay energy and the characteristics of its beta spectrum. The
information presented is intended to support researchers and professionals in the fields of
nuclear medicine, radiopharmaceutical development, and related scientific disciplines where a
thorough understanding of the decay properties of this isotope is essential.

Introduction to Tellurium-132

Tellurium-132 is a radioactive isotope of tellurium with a half-life of approximately 3.2 days. It
is a significant fission product and is notably the parent isotope of lodine-132 (132]), a short-lived
radioisotope with applications in medical diagnostics. The beta decay of 132Te is the process
that gives rise to 32|, making a detailed understanding of this decay crucial for the design and
application of 132Te/132] generator systems.

Beta Decay Properties of Tellurium-132

The beta decay of 132Te involves the transformation of a neutron within the nucleus into a
proton, with the simultaneous emission of a beta particle (an electron, 3~) and an electron
antineutrino (ve). This process results in the transmutation of Tellurium-132 into lodine-132.

Quantitative Decay Data
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The key quantitative parameters characterizing the beta decay of 132Te are summarized in the

table below.
Parameter Value Uncertainty Reference
Half-life (T1/2) 3.204 days + 0.013 days [1]
Q-value (QB7) 518 keV + 4 keV [2]

Beta Decay Branching  100% to the 277.86
Ratio keV level of 132|

[2]

Beta Spectrum

Endpoint Energy 240 keV *+ 4 keV [2]
(EB,max)

Average Beta Energy

~76.8 keV (Calculated)

(EB.avg)

log ft value 4.85 - [2]

) i 0+ (*32Te) — 1+ (*32 at
Spin and Parity (Jm) - [2]

277.86 keV)

The beta decay of Tellurium-132 is characterized by a single beta transition to an excited state
of lodine-132. The endpoint energy of the beta spectrum is calculated by subtracting the
energy of the excited state from the Q-value (518 keV - 277.86 keV = 240.14 keV)[2]. The log ft
value of 4.85 indicates that this is an allowed Gamow-Teller transition[2].

Beta Spectrum of Tellurium-132

The beta spectrum of 132Te is a continuous distribution of electron energies, ranging from zero
up to the maximum endpoint energy of 240 keV|[2]. As an allowed transition, the shape of the
beta spectrum is expected to follow the statistical distribution predicted by Fermi's theory of
beta decay. The majority of the emitted beta particles will have energies significantly lower than
the endpoint energy, with the average energy being approximately one-third of the maximum
energy for an allowed spectrum.

Decay Scheme of Tellurium-132
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The decay of 132Te proceeds via a single beta branch to the 277.86 keV excited state of 13|,
This excited state then rapidly de-excites to the ground state of 132| through a cascade of
gamma-ray emissions. The simplified decay scheme is illustrated in the diagram below.

B~ (100%)
E_max = 240 keV
132Te (0%) log ft = 4.85 132] (1+) =228.16 keV &2 (@) =49.7 keV 132] (4+)
T1/2=3.204d 277.86 keV 49.7 keV Ground State

Click to download full resolution via product page
Caption: Simplified decay scheme of Tellurium-132.

Following the beta decay, the excited 32| nucleus de-excites via a gamma cascade. The
primary gamma-ray energies and their intensities are provided in the table below.

Gamma-ray Energy (keV) Intensity (%)
228.16 88.1
49.7 13.9

Note: Intensities are given per 100 decays of 132Te.

Experimental Protocols for Measuring the Beta
Spectrum

The measurement of the beta spectrum of 132Te can be accomplished using various beta
spectroscopy techniques. A common and effective method involves the use of a semiconductor
detector, such as a Passivated Implanted Planar Silicon (PIPS) detector or a Lithium-drifted
Silicon (Si(Li)) detector. The following outlines a generalized experimental protocol.

Experimental Setup

A typical setup for beta spectroscopy includes the following components:

» 132Te Source: A thin, uniform source of 32Te is required to minimize self-absorption and

energy loss of the beta particles.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1232548?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Semiconductor Detector: A PIPS or Si(Li) detector with good energy resolution.

e Vacuum Chamber: The source and detector are placed in a vacuum chamber to eliminate
energy loss of the beta particles in air.

o Preamplifier and Amplifier: To amplify the detector signal.

e Multichannel Analyzer (MCA): To sort and record the pulses based on their height,
generating an energy spectrum.

o Data Acquisition System: A computer with appropriate software to control the MCA and store
the data.

Experimental Workflow

The following diagram illustrates the logical workflow for measuring the beta spectrum of 132Te.
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System Setup & Calibration
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Acquire 132Te Beta Spectrum

Acquire Background Spectrum
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Caption: Workflow for beta spectrum measurement.
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Calibration

Accurate energy and efficiency calibration of the spectrometer is critical. This is typically
performed using standard calibration sources that emit conversion electrons of well-known
energies, such as Bismuth-207 (2°7Bi) and Cesium-137 (337Cs)[3].

Data Analysis

The raw data from the MCA is a pulse-height spectrum that needs to be converted into an
energy spectrum using the calibration data. After subtracting the background spectrum, the
shape of the beta spectrum can be analyzed. A common method is the use of a Kurie plot (or
Fermi-Kurie plot), which linearizes the beta spectrum for allowed transitions. The intersection of
the linearized plot with the energy axis provides a precise determination of the endpoint
energy[3].

Conclusion

This technical guide has provided a detailed overview of the beta decay of Tellurium-132,
including its decay energy, spectrum characteristics, and the experimental methods for its
measurement. The quantitative data and decay scheme information are essential for
applications in nuclear medicine, particularly for the development and use of 132Te/132|
generators. The provided experimental protocol offers a foundational methodology for
researchers seeking to perform precise measurements of the 132Te beta spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Beta Decay of
Tellurium-132]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232548#tellurium-132-beta-decay-energy-and-
spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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